Cas no 147492-78-2 (Benzene, 1-ethynyl-3-(phenylethynyl)-)

• Product Name: Benzene, 1-ethynyl-3-(phenylethynyl)-
• CAS No: 147492-78-2
• MF: C₁₆H₁₀
• MW: 202.250604152679
• CID: 2778328
• Update Time: 2023-08-07

Benzene, 1-ethynyl-3-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethynyl-3-(phenylethynyl)-

• Inchi： 1S/C16H10/c1-2-14-9-6-10-16(13-14)12-11-15-7-4-3-5-8-15/h1,3-10,13H
• InChI Key： AYZRPQZFVKSAHP-UHFFFAOYSA-N
• SMILES： C1(C#CC2C=CC=CC=2)C=CC=C(C#C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• XLogP3: 5
• Topological Polar Surface Area: 0